Tert-Butylhydroquinone

• CAS No.: 1948-33-0
• Product Name: Tert-Butylhydroquinone
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-tert-butylbenzene-1,4-diol
• Standard InChI: InChI=1S/C10H14O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6,11-12H,1-3H3
• Standard InChIKey: BGNXCDMCOKJUMV-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=C(C=CC(=C1)O)O
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)O)O
• Appearance: Solid powder
• Boiling Point: 563 °F at 760 mm Hg (NTP, 1992); 273.0 °C; 295 °C
• Colorform: White to light tan crystalline powder or a fine beige powder; White crystalline solid
• Density: 1.05 (NTP, 1992); 1.05
• Flash Point: 340 °F (NTP, 1992); 171 °C (340 °F) - closed cup
• Melting Point: 261 to 264 °F (NTP, 1992); 128.0 °C; 126.5-128.5 °C; 127-129°C
• Physical Description: Tert-butylhydroquinone appears as white to light tan crystalline powder or a fine beige powder. Very slight aromatic odor. (NTP, 1992); DryPowder, Liquid; White crystalline solid having a characteristic odour; Solid
• Description: Tert-butylhydroquinone appears as white to light tan crystalline powder or a fine beige powder. Very slight aromatic odor. (NTP, 1992); 2-tert-butylhydroquinone is a member of the class of hydroquinones in which one of the ring hydrogens of hydroquinone is replaced by a tert-butyl group. It has a role as a food antioxidant.; 2-Tert-butyl-1, 4-benzenediol, also known as MTBHQ or 2-tertiary-butylhydroquinone, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 2-Tert-butyl-1, 4-benzenediol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Outside of the human body, 2-tert-butyl-1, 4-benzenediol can be found in fats and oils. This makes 2-tert-butyl-1, 4-benzenediol a potential biomarker for the consumption of this food product. 2-Tert-butyl-1, 4-benzenediol is a potentially toxic compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); Practically insoluble in water; soluble in ethanol; In water, 2000 mg/L at 30 °C (Shake-flask method); Solubility in fats and food-grade solvents is good; (at 25 °C): less than 1% in water, 60% in ethanol, 60% in ethyl acetate, 10% in glyceryl monooleate, 10% in cottonseed oil, 10% in corn oil, 10% in soybean oil, 30% in propylene glycol, 5% in safflower oil; Soluble in acetone, alcohol, ethyl acetate
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-tert-butylhydroquinone; 2-tertiary-butylhydroquinone; mono-tert-butylhydroquinone; monotertiary butyl hydroquinone; MTBHQ; TBHQ; tert-butylhydroquinone
• Vapor Density: 5.73 (NTP, 1992) (Relative to Air); 5.73 (Air = 1)
• Vapor Pressure: less than 1 mm Hg at 68 °F (NTP, 1992); 3.2X10-5 mm Hg at 25 °C (est)
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• PubChem Compound: 16043
• Last Modified: Nov 11 2021